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Compound of Interest

Compound Name: Musk Xylene-d9

Cat. No.: B13857004 Get Quote

Introduction

Musk xylene (1-tert-Butyl-3,5-dimethyl-2,4,6-trinitrobenzene) is a synthetic nitro-musk

compound extensively used as a fragrance ingredient in a variety of consumer products,

including perfumes, soaps, detergents, and cosmetics.[1][2][3] Due to its widespread use,

chemical stability, and lipophilic ("fat-loving") nature, musk xylene can persist in the

environment and bioaccumulate in living organisms.[3][4][5] Consequently, it has been detected

in various human tissues, including adipose tissue, blood, and breast milk, making it a relevant

compound for human biomonitoring studies.[4][6][7]

These application notes focus on the analytical methods for quantifying musk xylene in human

biological samples. A critical component of accurate and precise quantification is the use of an

internal standard. Musk Xylene-d9, a deuterated analog of musk xylene, serves this essential

role. By introducing a known quantity of Musk Xylene-d9 into a sample at the beginning of the

analytical process, researchers can correct for any loss of the target analyte (musk xylene)

during sample preparation and analysis, thereby ensuring the reliability of the biomonitoring

data. This document provides a summary of reported musk xylene concentrations in human

samples, a detailed analytical protocol utilizing Musk Xylene-d9, and visualizations of the

metabolic pathway and experimental workflow.
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Musk xylene has been quantified in various human biological matrices. The following table

summarizes the concentration levels reported in different studies.

Biological
Matrix

Country/Regio
n

Concentration
Range

Mean/Median
Concentration

Citation

Adipose Tissue Germany
0.02 - 0.22

mg/kg fat
Not Specified [6]

Breast Milk
Germany (S.

Bavaria)

0.01 - 1.22

mg/kg fat
0.10 mg/kg fat [2][6]

Breast Milk United States
< 2 - 150 ng/g

lipid
Not Specified [8]

Blood Plasma Germany
66 - 270 pg/g

plasma
Not Specified [6]

Blood Plasma Germany (1993) <0.1 - 1.12 µg/L 0.24 µg/L [9]

Blood Plasma Germany (1998) <0.1 - 0.29 µg/L <0.1 µg/L [9]

Blood Serum Not Specified Not Specified
0.0333 ng/g (wet

weight)
[7]

Metabolism of Musk Xylene
In humans and other mammals, musk xylene is known to be metabolized primarily through the

reduction of one of its nitro groups to an amino group.[1][10] This biotransformation is often

carried out by intestinal microflora and cytochrome P450 enzymes in the liver.[10][11] The

resulting amino-metabolites, such as p-NH2-musk xylene, are also of interest in biomonitoring

as they provide further evidence of exposure.[10]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.ncbi.nlm.nih.gov/books/NBK424348/
https://pubmed.ncbi.nlm.nih.gov/8268706/
https://www.ncbi.nlm.nih.gov/books/NBK424348/
https://pubmed.ncbi.nlm.nih.gov/17612154/
https://www.ncbi.nlm.nih.gov/books/NBK424348/
https://www.researchgate.net/publication/11657883_Trends_in_the_musk_xylene_concentrations_in_plasma_samples_from_the_general_population_from_19921993_to_1998_and_the_relevance_of_dermal_uptake
https://www.researchgate.net/publication/11657883_Trends_in_the_musk_xylene_concentrations_in_plasma_samples_from_the_general_population_from_19921993_to_1998_and_the_relevance_of_dermal_uptake
https://www.ewg.org/sites/humantoxome/chemicals/chemical.php?chemid=100370
https://inchem.org/documents/iarc/vol65/musk.html
https://en.wikipedia.org/wiki/Musk_xylene
https://en.wikipedia.org/wiki/Musk_xylene
https://pubmed.ncbi.nlm.nih.gov/1953346/
https://en.wikipedia.org/wiki/Musk_xylene
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13857004?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Metabolic Pathway of Musk Xylene

Musk Xylene
(1-tert-Butyl-3,5-dimethyl-2,4,6-trinitrobenzene)

Amino-Musk Xylene Metabolite
(e.g., 4-Amino-MX)

Nitroreductases
(e.g., Cytochrome P450, Gut Flora)

Acts on
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Analytical Workflow for Musk Xylene Biomonitoring

1. Sample Collection
(Human Plasma, Milk, or Adipose Tissue)

2. Internal Standard Spiking
(Add known amount of Musk Xylene-d9)

3. Solvent Extraction
(e.g., Hexane/Acetone with Ultrasonication)

4. Sample Cleanup
(Solid Phase Extraction - SPE)

5. Instrumental Analysis
(GC-MS/MS in MRM Mode)

6. Quantification
(Isotope Dilution Method)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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